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Compound of Interest

Compound Name: Cannabinor

Cat. No.: B1668264 Get Quote

Initial analysis of the provided molecular formula C28H36O6 in conjunction with the name

"Cannabinor" has revealed a significant discrepancy. Scientific literature and chemical

databases do not identify a compound named "Cannabinor" with this specific molecular

formula.

Extensive searches have indicated that the molecular formula C28H36O6 is associated with

two primary compounds: Clinofibrate and Calotropone. Neither of these are classified as

cannabinoids.

Conversely, the compound known as Cannabinor is a synthetic CB2-selective agonist with the

molecular formula C28H38O6[1]. This compound has been in clinical testing as an

analgesic[1].

Given this fundamental inconsistency, a detailed technical guide on a "Cannabinor" with the

molecular formula C28H36O6 cannot be accurately generated as such a compound is not

documented in the scientific domain.

To provide relevant and accurate information, this document will proceed by presenting the

available data on the compounds correctly associated with the provided molecular formula, as

well as information on the distinct compound, Cannabinor.

Section 1: Compounds with Molecular Formula
C28H36O6
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Clinofibrate
Clinofibrate is a fibrate drug used for managing hyperlipidemia.[2] It is primarily marketed in

Japan under the trade name Lipoclin.[2][3] Chemically, it is a derivative of bisphenol Z.[2]

Chemical and Physical Properties of Clinofibrate

Property Value Source

Molecular Formula C28H36O6 PubChem[3]

Molecular Weight 468.6 g/mol PubChem[3]

IUPAC Name

2-[4-[1-[4-(2-carboxybutan-2-

yloxy)phenyl]cyclohexyl]pheno

xy]-2-methylbutanoic acid

PubChem[3]

CAS Number 30299-08-2 PubChem[3]

Class Hypolipidemic agent, Fibrate KEGG[4]

Mechanism of Action

As a fibrate, clinofibrate's primary mechanism of action is as a peroxisome proliferator-

activated receptor alpha (PPARα) agonist.[4] Activation of PPARα leads to a decrease in VLDL-

triglyceride levels.[3]

Experimental Protocols: Synthesis of Clinofibrate

A documented synthesis of clinofibrate involves the following steps[2]:

Condensation: Cyclohexanone is condensed with phenol to produce bisphenol Z.

Bargellini Reaction: The resulting bisphenol Z is treated with chloroform and methyl ethyl

ketone in the presence of a base to yield clinofibrate.

Logical Relationship of Clinofibrate Synthesis
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Caption: Synthesis pathway of Clinofibrate.

Calotropone
Calotropone is a steroid isolated from the roots of Calotropis gigantea.[5] It has demonstrated

inhibitory effects on chronic myelogenous leukemia (K562) and human gastric cancer (SGC-

7901) cell lines, indicating its potential as an antineoplastic agent.[5]

Chemical and Physical Properties of Calotropone
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Property Value Source

Molecular Formula C28H36O6 PubChem[5]

IUPAC Name

[(3S,8R,9S,10R,12R,13S,14S,

17S)-17-acetyl-3,14,17-

trihydroxy-10,13-dimethyl-

2,3,4,7,8,9,11,12,15,16-

decahydro-1H-

cyclopenta[a]phenanthren-12-

yl] benzoate

PubChem[5]

Class 20-oxo steroid, Benzoate ester ChEBI[5]

Role
Metabolite, Antineoplastic

agent
ChEBI[5]

Section 2: Cannabinor (C28H38O6)
Cannabinor is a synthetic, selective agonist for the cannabinoid receptor type 2 (CB2).[1] It

has undergone Phase II clinical trials for its analgesic properties.[1]

Chemical and Physical Properties of Cannabinor

Property Value Source

Molecular Formula C28H38O6 PubChem[1]

IUPAC Name

(E)-4-[2-[(1S,2S,5S)-6,6-

dimethyl-4-oxo-2-

bicyclo[3.1.1]heptanyl]-3-

hydroxy-5-(2-methyloctan-2-

yl)phenoxy]-4-oxobut-2-enoic

acid

PubChem[1]

CAS Number 573981-31-4 PubChem[1]

Synonyms PRS-211375 PubChem[1]

Signaling Pathway of Cannabinoid Receptor Agonists
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Classical cannabinoids and synthetic agonists like Cannabinor primarily exert their effects

through the cannabinoid receptors CB1 and CB2.[6] These are G-protein-coupled receptors.

Simplified Signaling Pathway for CB2 Agonists
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Caption: Simplified CB2 receptor signaling cascade.
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Conclusion

While a "Cannabinor" with the molecular formula C28H36O6 is not described in the current

scientific literature, the distinct compounds Clinofibrate, Calotropone (both C28H36O6), and

Cannabinor (C28H38O6) are well-documented. For future research and development, it is

crucial to use the correct molecular formula and nomenclature to ensure accurate data retrieval

and application. Researchers interested in cannabinoid-like activity should focus on

compounds that are structurally and pharmacologically characterized as such, like Cannabinor
(C28H38O6), a selective CB2 agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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